Cas no 2228831-56-7 (5-(but-3-yn-1-yl)-2-methylpyridine)

• Product Name: 5-(but-3-yn-1-yl)-2-methylpyridine
• CAS No: 2228831-56-7
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• CID: 6280676
• PubChem ID: 165611509
• Update Time: 2025-10-30

5-(but-3-yn-1-yl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(but-3-yn-1-yl)-2-methylpyridine
• 2228831-56-7
• EN300-1757566

• Inchi： 1S/C10H11N/c1-3-4-5-10-7-6-9(2)11-8-10/h1,6-8H,4-5H2,2H3
• InChI Key： BZRPTDXLYSEGGP-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C(C=1)CCC#C

Computed Properties

• Exact Mass: 145.089149355g/mol
• Monoisotopic Mass: 145.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-(but-3-yn-1-yl)-2-methylpyridine

Comprehensive Overview of 5-(but-3-yn-1-yl)-2-methylpyridine (CAS No. 2228831-56-7): Properties, Applications, and Industry Insights

5-(but-3-yn-1-yl)-2-methylpyridine (CAS No. 2228831-56-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the pyridine derivative family, characterized by a methyl group at the 2-position and a but-3-yn-1-yl side chain at the 5-position. Its molecular formula, C₁₀H₁₁N, and molecular weight of 145.20 g/mol make it a versatile intermediate in synthetic chemistry. Researchers often explore its reactivity in click chemistry applications, leveraging the alkyne moiety for Huisgen cycloaddition reactions, a topic frequently searched in modern organic synthesis forums.

The compound's CAS No. 2228831-56-7 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Recent trends in AI-driven drug discovery have highlighted the demand for such building blocks, as they enable rapid prototyping of bioactive molecules. For instance, the but-3-yn-1-yl group facilitates cross-coupling reactions, a hot topic in Pd-catalyzed transformations, which are widely discussed in academic and industrial circles. Users frequently search for "pyridine derivatives in drug design" or "alkyne-functionalized intermediates," reflecting the compound's relevance in cutting-edge research.

From a physicochemical perspective, 5-(but-3-yn-1-yl)-2-methylpyridine exhibits a boiling point of approximately 220–230°C and a density of 0.95 g/cm³, making it suitable for high-temperature reactions. Its lipophilicity (LogP ~2.5) aligns with the Lipinski's Rule of Five, a frequently queried concept in pharmacokinetic optimization. These properties are crucial for formulators targeting CNS-penetrant drugs, another trending search term in medicinal chemistry. The compound's stability under inert atmospheres and compatibility with Grignard reagents further enhances its utility in multistep syntheses.

In the context of green chemistry, a dominant theme in 2024, CAS No. 2228831-56-7 has been evaluated for atom economy in heterocyclic ring formation. Environmental concerns drive searches for "sustainable pyridine synthesis," where this compound's alkyne handle enables solvent-free cyclizations. Notably, its role in metal-organic frameworks (MOFs) functionalization has been explored, linking to the booming interest in porous materials for CO2 capture—a top-searched application in materials science.

Commercial availability of 5-(but-3-yn-1-yl)-2-methylpyridine is often paired with analytical documentation, including HPLC purity certificates (>98%) and NMR spectral data, addressing the "how to verify compound purity" queries common among QC professionals. Suppliers emphasize its use in high-throughput screening libraries, responding to the demand for fragment-based drug discovery tools. The compound's compatibility with automated synthesis platforms also aligns with the rise of AI-assisted laboratory automation, a trending intersection in pharma 4.0 discussions.

Safety profiles of CAS No. 2228831-56-7 are documented in accordance with REACH and GHS classification, with emphasis on proper handling under fume hoods—a detail often searched by EHS managers. While not classified as hazardous under standard conditions, its storage recommendations (2–8°C under argon) reflect best practices for air-sensitive reagents, another high-engagement topic in chemical forums. These precautions ensure compliance with ISO 9001 standards, frequently referenced in quality management queries.

Emerging applications include its incorporation into fluorescent probes for bioimaging, capitalizing on the pyridine nucleus's electron-accepting properties. This connects to the surge in "small-molecule sensors" searches, particularly in cancer diagnostics research. Additionally, patents disclose its use in OLED materials, tapping into the flexible electronics market—a sector with exponential growth projections. Such multidisciplinary utility reinforces the compound's position in convergence technology pipelines.

In summary, 5-(but-3-yn-1-yl)-2-methylpyridine (CAS No. 2228831-56-7) represents a nexus of innovation across pharmaceuticals, materials science, and sustainable chemistry. Its structural motifs answer pressing needs in targeted drug delivery and smart materials development, while its synthetic accessibility meets the demand for scalable intermediates. As research paradigms shift toward computational-aided molecular design, this compound's data-rich characterization makes it a prime candidate for digital chemistry workflows—the next frontier in chemical innovation.